Cas no 90325-06-7 (4-methoxybutane-1,2-diol)

• Product Name: 4-methoxybutane-1,2-diol
• CAS No: 90325-06-7
• MF: C₅H₁₂O₃
• MW: 120.146982192993
• CID: 4300955
• PubChem ID: 22002688
• Update Time: 2025-10-20

4-methoxybutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol, 4-methoxy-
• 4-methoxybutane-1,2-diol
• 90325-06-7
• EN300-1849484
• 4-methoxy-1,2-dihydroxybutane
• SCHEMBL3248428

• Inchi： 1S/C5H12O3/c1-8-3-2-5(7)4-6/h5-7H,2-4H2,1H3
• InChI Key： LKAJWFLIIFXVPZ-UHFFFAOYSA-N
• SMILES： C(O)C(O)CCOC

Computed Properties

• Exact Mass: 120.078644241Da
• Monoisotopic Mass: 120.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 46.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

Additional information on 4-methoxybutane-1,2-diol

Exploring the Versatile Applications and Properties of 4-Methoxybutane-1,2-diol (CAS No. 90325-06-7)

4-Methoxybutane-1,2-diol (CAS No. 90325-06-7) is a fascinating chemical compound that has garnered significant attention in various industries due to its unique properties and versatile applications. This diol derivative, characterized by its methoxy and hydroxyl functional groups, serves as a valuable intermediate in organic synthesis and industrial processes. As researchers and manufacturers continue to explore sustainable and efficient chemical solutions, 4-methoxybutane-1,2-diol stands out as a compound with considerable potential.

The chemical structure of 4-methoxybutane-1,2-diol features a four-carbon chain with hydroxyl groups at the first and second positions and a methoxy group at the fourth carbon. This arrangement imparts both hydrophilic and hydrophobic characteristics, making it useful in formulations requiring balanced solubility. The compound's molecular formula is C₅H₁₂O₃, and it typically appears as a colorless to pale yellow liquid under standard conditions. Its moderate viscosity and relatively low volatility contribute to its handling advantages in industrial settings.

One of the most prominent applications of 4-methoxybutane-1,2-diol is in the personal care and cosmetics industry. With growing consumer demand for eco-friendly cosmetic ingredients and sustainable skincare formulations, this compound has emerged as a valuable ingredient. It functions as an effective humectant, helping products retain moisture, and serves as a solvent for various active ingredients. The cosmetic industry's shift toward green chemistry alternatives has increased interest in 4-methoxybutane-1,2-diol as a potential replacement for more traditional, less sustainable compounds.

In pharmaceutical applications, 4-methoxybutane-1,2-diol demonstrates utility as a pharmaceutical excipient and solvent. Its ability to enhance drug solubility makes it particularly valuable in formulation development. Researchers are investigating its potential in drug delivery systems, especially for poorly water-soluble active pharmaceutical ingredients. The compound's favorable toxicity profile and biocompatibility contribute to its pharmaceutical applications, aligning with the industry's focus on safer excipient options.

The chemical industry utilizes 4-methoxybutane-1,2-diol as a building block for various synthetic processes. It serves as a precursor in the production of specialty chemicals, including polyester polyols and other polymeric materials. The compound's bifunctional nature (containing both hydroxyl groups) makes it particularly useful in polymerization reactions. Recent developments in bio-based chemical production have sparked interest in exploring renewable routes to synthesize 4-methoxybutane-1,2-diol, aligning with global sustainability initiatives.

From a regulatory perspective, 4-methoxybutane-1,2-diol has been evaluated for safety in various applications. While comprehensive toxicological data continues to be developed, current information suggests favorable safety profiles for many intended uses. The compound's environmental fate and biodegradation characteristics are subjects of ongoing research, particularly as industries emphasize green chemistry principles and environmentally friendly alternatives.

The market for 4-methoxybutane-1,2-diol has shown steady growth, driven by increasing demand from end-use industries. Market analysts note particular expansion in the Asia-Pacific region, where growing personal care and pharmaceutical sectors create opportunities for specialty chemicals. Price trends for 90325-06-7 reflect typical specialty chemical patterns, with fluctuations based on raw material availability and production capacity. Industry reports suggest that innovation in production methods could influence future market dynamics for this compound.

Research into novel applications of 4-methoxybutane-1,2-diol continues to expand. Recent studies have explored its potential in energy storage systems, particularly as a component in electrolyte formulations. Other investigations focus on its use in advanced material science applications, where its unique properties may contribute to developing innovative materials. The scientific community's growing interest in multifunctional chemical compounds has positioned 4-methoxybutane-1,2-diol as a subject of ongoing research across multiple disciplines.

Quality control and analytical methods for 4-methoxybutane-1,2-diol typically involve chromatographic techniques such as HPLC and GC-MS. These methods ensure product purity and consistency, which are critical for sensitive applications like pharmaceuticals and cosmetics. Standard specifications for CAS 90325-06-7 generally include parameters such as assay purity, water content, and residual solvents. Manufacturers and users alike emphasize the importance of rigorous quality standards to maintain product performance and safety.

Storage and handling recommendations for 4-methoxybutane-1,2-diol follow standard chemical safety protocols. The compound should be stored in tightly sealed containers, protected from extreme temperatures and moisture. While not classified as highly hazardous, proper personal protective equipment is recommended during handling, consistent with general chemical safety practices. Material compatibility considerations are important when selecting storage containers and processing equipment for this compound.

Looking toward the future, 4-methoxybutane-1,2-diol appears poised for continued relevance in multiple industries. The compound's versatility, combined with ongoing research into new applications, suggests sustained interest from both academic and industrial sectors. As sustainability considerations become increasingly important in chemical selection, the potential for bio-derived 4-methoxybutane-1,2-diol may further enhance its market position. The intersection of performance requirements and environmental considerations will likely shape the compound's trajectory in coming years.

For researchers and industry professionals seeking detailed technical information about 4-methoxybutane-1,2-diol (CAS No. 90325-06-7), numerous resources are available through chemical databases, patent literature, and specialized publications. Continued monitoring of scientific literature and market reports will provide insights into emerging applications and technological developments involving this versatile chemical compound.